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Compound of Interest

Compound Name: 2-Hexylcinnamyl-alcohol-d5

Cat. No.: B12382468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for 2-Hexylcinnamyl-alcohol-d5. This deuterated
analog of Hexyl Cinnamaldehyde is a valuable tool in various research applications, particularly
in metabolic studies and as an internal standard for quantitative analysis.[1]

Core Compound Information

Parameter Specification

Chemical Name 2-Hexylcinnamyl-alcohol-d5

Molecular Formula C15H17Ds0[2]

Molecular Weight 223.37 g/mol [2]

CAS Number 1044744-19-5 (Unlabeled)[2]

Structure (E)-2-(benzylidene-d5)octan-1-ol
Appearance Colorless to pale yellow liquid

Solubility Soluble in ethanol and oils, insoluble in water.

Analytical Data Summary
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The following tables summarize the typical quantitative data obtained from various analytical

techniques.
Test Method Result
Purity (Chemical) GC-MS >98.0%
Isotopic Enrichment 1H NMR / Mass Spectrometry > 98 atom % D
Elemental Analysis Combustion Analysis Conforms to theoretical values
Table 2: Residual Solvents
Solvent Method Limit (ppm) Result (ppm)
Methanol Headspace GC-MS <3000 <50
Ethanol Headspace GC-MS < 5000 <100
Dichloromethane Headspace GC-MS <600 <10
Hexane Headspace GC-MS <290 <20

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis

Objective: To determine the chemical purity of 2-Hexylcinnamyl-alcohol-d5 and identify any
volatile impurities.

Instrumentation:
e Gas Chromatograph: Agilent 6890N or equivalent

e Mass Spectrometer: Agilent 5973N or equivalent[3]
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e Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent
Procedure:

o Sample Preparation: A 1 mg/mL solution of 2-Hexylcinnamyl-alcohol-d5 is prepared in
HPLC-grade methanol.

e Injection: 1 L of the sample is injected in splitless mode.[3]
» GC Conditions:

o Inlet Temperature: 280°CJ[3]

o Carrier Gas: Helium at a constant flow of 1.5 mL/min[3]

o Oven Program: Initial temperature of 50°C held for 2 minutes, then ramped to 280°C at a
rate of 10°C/min, and held for 10 minutes.[3]

e MS Conditions:
o lon Source Temperature: 230°C[3]
o Quadrupole Temperature: 150°C[3]
o lonization Mode: Electron lonization (El) at 70 eV[3]
o Scan Range: 50-500 amu[3]

o Data Analysis: The purity is calculated based on the area percentage of the main peak in the
total ion chromatogram. Impurities are identified by comparing their mass spectra with the
NIST library.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Isotopic Enrichment

Objective: To confirm the chemical structure and determine the isotopic enrichment of 2-
Hexylcinnamyl-alcohol-d5.
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Instrumentation:
¢ NMR Spectrometer: 300, 500, or 600 MHz spectrometer[4]
Procedure:

o Sample Preparation: Approximately 10 mg of the sample is dissolved in 0.6 mL of a
deuterated solvent (e.g., Chloroform-d, Methanol-d4) containing 0.03% (v/v)
Tetramethylsilane (TMS) as an internal standard.

e 1H NMR Acquisition:

o A standard proton spectrum is acquired to identify signals from non-deuterated positions
and calculate the isotopic enrichment by comparing the integration of residual proton
signals in the deuterated phenyl ring to the integration of a known proton signal in the
molecule.

e 13C NMR Acquisition:

o A proton-decoupled 13C spectrum is acquired to confirm the carbon skeleton of the
molecule.

o Data Analysis: Chemical shifts are reported in parts per million (ppm) relative to TMS. The
structure is confirmed by analyzing the chemical shifts, coupling constants, and signal
multiplicities.

Visualized Workflow

The following diagram illustrates the general workflow for the generation of a Certificate of
Analysis.
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Caption: A flowchart illustrating the key stages in the generation of a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for 2-
Hexylcinnamyl-alcohol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382468#2-hexylcinnamyl-alcohol-d5-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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